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Abstract
Jingsongling, also known as xylazole, has carved a significant niche in veterinary

anesthesiology and analgesia since its introduction. As an analogue of xylazine, its

development has been characterized by a growing understanding of its sedative, analgesic,

and muscle relaxant properties across a range of animal species. This technical guide provides

a comprehensive overview of the historical development of Jingsongling, its mechanism of

action, and detailed experimental protocols from key studies. Quantitative data from preclinical

and clinical trials are summarized, and its role in modern veterinary practice is critically

examined. This document is intended to serve as a core resource for researchers, scientists,

and drug development professionals in the veterinary field.

Historical Development and Key Milestones
The development of Jingsongling (xylazole) is closely linked to the widespread veterinary use

of its predecessor, xylazine. Research into xylazine analogues sought to refine its

pharmacological profile, leading to the synthesis and investigation of Jingsongling. Early

studies in the late 1980s began to establish its efficacy and safety profile in various animal

models.

1989: One of the earliest documented studies investigated the effects of Jingsongling on

mean arterial blood pressure and heart rate in dogs, exploring the influence of various
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antagonists. This foundational research helped to characterize its primary cardiovascular

effects and receptor interactions.

Early 2000s: Research expanded to evaluate Jingsongling in combination with other

anesthetic agents, such as ketamine. A notable prospective randomized experimental study

in healthy dogs assessed the metabolic and neurohumoral responses to Jingsongling alone

and in combination with ketamine, providing valuable data on its physiological impact.[1][2]

2010s-Present: Jingsongling has been incorporated into a variety of experimental protocols

as a standard anesthetic agent for a wide range of species, including pigs, rats, rabbits,

sheep, and horses.[3][4][5][6][7][8] Its use in complex surgical models, such as hemorrhagic

shock and pulsed-field ablation studies, underscores its reliability and versatility in research

settings.[3][5][9] More recent research has also explored its effects on specific cellular

pathways, such as the NO-cGMP pathway in nerve cells.[10]

Mechanism of Action
Jingsongling, as a xylazine analogue, is an alpha-2 adrenergic agonist. Its primary

mechanism of action involves the stimulation of presynaptic α2-adrenergic receptors in the

central and peripheral nervous system. This agonistic activity leads to a decrease in the

release of norepinephrine, resulting in sedation, analgesia, and muscle relaxation.

Research has also indicated that Jingsongling's effects may involve other pathways. For

instance, studies have shown that it can inhibit the NO-cGMP pathway in fetal rat nerve cells.

[10] Furthermore, its influence on the cardiovascular system, including transient increases in

mean arterial pressure followed by a decrease, and a reduction in heart rate, are well-

documented effects mediated by its interaction with adrenergic receptors.[2]

Signaling Pathway: Alpha-2 Adrenergic Agonism
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Caption: Alpha-2 adrenergic agonist signaling pathway of Jingsongling.

Quantitative Data from Key Studies
The following tables summarize quantitative data from representative studies on Jingsongling.

Table 1: Effects of Jingsongling (Xylazole) with and without Ketamine in Healthy Dogs[2]
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Parameter
Group X (Jingsongling 4
mg/kg IM)

Group XK (Jingsongling 4
mg/kg + Ketamine 10
mg/kg IM)

Pulse Rate (PR) Decreased

Decreased (Significantly higher

than Group X at some time

points)

Mean Arterial Pressure (MAP) Transiently Increased

Transiently Increased

(Significantly higher than

Group X at some time points)

Respiratory Rate (fR) Decreased Decreased

Rectal Temperature (RT) Decreased

Decreased (Significantly higher

than Group X at some time

points)

Plasma Norepinephrine Decreased
Decreased (Higher values than

Group X)

Plasma Epinephrine Decreased
Decreased (Higher values than

Group X)

Plasma Insulin Decreased Decreased

Plasma β-endorphin Increased
Increased (Higher values than

Group X)

Plasma Glucose Increased
Increased (Higher values than

Group X)

Detailed Experimental Protocols
Anesthesia for Pulsed Field Ablation in Pigs[3]

Animals: Healthy Bama male minipigs (n=3, 80 ± 10 kg).

Pre-anesthesia: A mixture of Lumianning (a compound preparation of Jingsongling, edetic

acid, DHE, and haloperidol) and midazolam injection (1:1 ratio) was administered

intramuscularly at a dose of 5 ml/kg.
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Anesthesia Maintenance: 2,6-Diisopropyl-phenol injection was administered at a speed of 5

ml/h.

Surgical Procedure:

Skin preparation and sterilization were performed at the groin.

A femoral vein catheter was inserted under ultrasound guidance.

An 8F catheter was inserted into the right atrium and advanced to the left atrium to reach

the pulmonary vein under X-ray guidance.

Pulsed field ablation was performed.

Monitoring: ECG monitoring was performed throughout the operation.

Metabolic and Neurohumoral Response Study in
Dogs[2]

Animals: Twelve healthy mongrel dogs (7 male, 5 female, aged 13-20 months, weighing

12.8-15.4 kg).

Experimental Groups:

Group X (n=6): Jingsongling 4 mg/kg intramuscularly.

Group XK (n=6): Jingsongling 4 mg/kg plus ketamine 10 mg/kg intramuscularly.

Data Collection:

Physiological parameters (Pulse rate, mean arterial pressure, respiratory rate, rectal

temperature) were recorded before and at 5 to 100 minutes after drug administration.

Venous blood samples were taken before and at intervals from 0.5 to 24 hours after drug

administration for determination of plasma concentrations of norepinephrine, epinephrine,

β-endorphin, cortisol, insulin, and glucose.
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Statistical Analysis: ANOVA for repeated measures was used for changes with time, and

ANOVA was used for comparison between treatments.

Experimental Workflow: Canine Metabolic and
Neurohumoral Study

Start: 12 Healthy Mongrel Dogs

Randomization

Group X (n=6)
Jingsongling (4 mg/kg IM)

Group XK (n=6)
Jingsongling (4 mg/kg) + Ketamine (10 mg/kg) IM

Data Collection
(0-100 min & 0.5-24 hr)

Physiological Monitoring
(PR, MAP, fR, RT)

Venous Blood Sampling

Statistical Analysis
(ANOVA)

Plasma Analysis
(Hormones & Metabolites)

Results & Conclusion
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Caption: Workflow for the study on metabolic and neurohumoral responses in dogs.

Anesthesia for Hemorrhagic Shock Model in Rats[5]
Animals: Male and female Sprague-Dawley rats (190–230 g).

Anesthesia:

Initial dosage of pentobarbital sodium (30 mg/kg ip).

Initial dosage of Jingsongling (xylidinothiazole, 0.1 mg/kg im).

Additional doses of both drugs were administered until the rats had no response to a

needle stimulus.

Surgical Procedure:

A heparinized catheter was inserted into the right femoral artery for monitoring mean

arterial pressure (MAP) and for bleeding.

Rats were hemorrhaged to maintain a MAP of 40 mmHg for various durations (10 min, 30

min, 1 h, 2 h, or 4 h).

At each time point, a laparotomy was conducted, and the superior mesenteric arteries

were removed for further analysis.

Conclusion and Future Directions
Jingsongling has established itself as a reliable and effective anesthetic and analgesic agent

in veterinary medicine. Its history is one of continued investigation and application in

increasingly complex research and clinical scenarios. The quantitative data and experimental

protocols presented in this guide highlight its consistent pharmacological effects and its utility

across a diverse range of species.

Future research should continue to explore the molecular mechanisms underlying its effects

beyond the alpha-2 adrenergic system. Further comparative studies with other anesthetic
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agents could also help to refine species-specific and procedure-specific protocols, optimizing

patient safety and outcomes. The development of novel formulations or delivery systems for

Jingsongling may also present new avenues for its application in veterinary practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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